Cas no 1159977-57-7 (3,6,9,12,15-Pentaoxaoctadec-17-yn-1-yl Phosphonofluoridic Acid Ethyl Ester)

• Product Name: 3,6,9,12,15-Pentaoxaoctadec-17-yn-1-yl Phosphonofluoridic Acid Ethyl Ester
• CAS No: 1159977-57-7
• MF: C₁₅H₂₈FO₁₀P
• MW: 418.348990440369
• CID: 4555242
• Update Time: 2025-07-08

3,6,9,12,15-Pentaoxaoctadec-17-yn-1-yl Phosphonofluoridic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxaoctadec-17-yn-1-yl Phosphonofluoridic Acid Ethyl Ester
• 3-[2-[2-[2-[2-[2-[ethoxy(fluoro)phosphoryl]oxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]prop-1-yne

• Inchi： 1S/C15H28FO10P/c1-3-5-18-6-7-19-8-9-20-10-11-21-12-13-22-14-15-24-27(17,25-16)26-23-4-2/h1H,4-15H2,2H3
• InChI Key： IVAAGYBJVNQTOB-UHFFFAOYSA-N
• SMILES： C#CCOCCOCCOCCOCCOCCOP(OOCC)(OF)=O

Additional information on 3,6,9,12,15-Pentaoxaoctadec-17-yn-1-yl Phosphonofluoridic Acid Ethyl Ester

Comprehensive Overview of 3,6,9,12,15-Pentaoxaoctadec-17-yn-1-yl Phosphonofluoridic Acid Ethyl Ester (CAS No. 1159977-57-7)

In the realm of advanced organic chemistry, 3,6,9,12,15-Pentaoxaoctadec-17-yn-1-yl Phosphonofluoridic Acid Ethyl Ester (CAS No. 1159977-57-7) stands out as a compound of significant interest due to its unique structural properties and potential applications. This polyether-based phosphonofluoridate derivative combines a hydrophilic polyoxyethylene chain with a phosphonofluoridic acid ethyl ester moiety, making it a versatile candidate for research in bioconjugation, material science, and drug delivery systems.

The compound's CAS number 1159977-57-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in click chemistry and surface modification studies. Researchers are particularly intrigued by its alkyne-terminated polyether chain, which enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions—a cornerstone of modern bioorthogonal chemistry. This property aligns with current trends in nanotechnology and targeted therapeutics, where precise molecular labeling is paramount.

From a synthetic perspective, the phosphonofluoridic acid ethyl ester group introduces distinctive reactivity patterns. Unlike conventional phosphate esters, the fluorophosphonate linkage exhibits enhanced stability against hydrolysis while maintaining compatibility with enzyme mimetics and catalytic applications. This duality has sparked investigations into its use as a hydrolytic probe in biochemical assays, addressing common queries about enzyme inhibition mechanisms and signal transduction pathways.

The compound's 17-yne functionality also positions it as a valuable building block for polymer chemistry. Recent publications highlight its role in creating PEG-based hydrogels with tunable mechanical properties—a hot topic in tissue engineering forums. Its water-soluble backbone combined with terminal alkyne reactivity answers frequent search queries regarding biocompatible crosslinkers for 3D bioprinting applications.

Analytical characterization of CAS 1159977-57-7 reveals excellent compatibility with mass spectrometry and NMR techniques, making it traceable in complex biological matrices. This attribute addresses the rising demand for molecular tracers in pharmacokinetic studies, particularly in antibody-drug conjugate (ADC) development—a trending subject in cancer research publications.

Environmental considerations of this polyether-phosphonofluoridate hybrid have gained attention in green chemistry discussions. Its biodegradability potential (owing to the ethylene oxide units) and low bioaccumulation profile respond to frequent searches about sustainable chemical design. These features align with the OECD principles for eco-friendly solvents and reagents.

In material sciences, the compound's amphiphilic nature enables innovative applications in nanoparticle functionalization. Recent patents describe its use for creating stealth coatings on quantum dots—a solution to common queries about colloidal stability in diagnostic imaging. The ethyl phosphonofluoridate segment further allows covalent anchoring to metal oxides, addressing search trends in hybrid material fabrication.

The safety profile of 3,6,9,12,15-Pentaoxaoctadec-17-yn-1-yl Phosphonofluoridic Acid Ethyl Ester has been systematically evaluated in in vitro models, showing favorable results for research-grade applications. These findings respond to laboratory safety concerns frequently voiced in chemical handling forums, particularly regarding fluorinated compounds.

Looking forward, the integration of this compound into DNA-encoded libraries (DELs) represents an emerging application area. Its dual-reactive sites (phosphonofluoridate and alkyne) perfectly match search trends about combinatorial chemistry and high-throughput screening platforms. This positions CAS 1159977-57-7 as a promising tool for drug discovery pipelines.

For researchers investigating membrane interactions, this compound's PEG-phosphonofluoridate structure offers unique advantages. The fluorophosphonate group serves as a polar head mimic in lipid bilayer studies, answering technical questions about membrane permeability measurements—a persistent challenge in cell biology research.